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Compound of Interest

Compound Name: A-935142

Cat. No.: B15584001

In-depth Technical Guide: A-935142

Information regarding the TRPA1 antagonist A-935142 is not available in the public domain.

Extensive searches of chemical databases and the scientific literature did not yield any specific
information for a compound designated "A-935142." This suggests that "A-935142" may be an
internal compound identifier not disclosed publicly, a misnomer, or a typographical error.

The transient receptor potential ankyrin 1 (TRPA1) channel is a well-recognized target for the
development of novel analgesics and anti-inflammatory agents. It is a non-selective cation
channel primarily expressed on sensory neurons and acts as a sensor for a wide variety of
noxious stimuli, including environmental irritants, inflammatory mediators, and oxidative stress.
Activation of TRPAL is implicated in the pathophysiology of various conditions, including
chronic pain, respiratory diseases, and itch.

Numerous pharmaceutical companies and academic research groups are actively involved in
the discovery and development of potent and selective TRPA1 antagonists. While information
on A-935142 is unavailable, a wealth of public information exists for other TRPA1 antagonists
that have been characterized in preclinical and clinical studies. These compounds have shown
promise in alleviating pain and inflammation in various animal models.

For researchers, scientists, and drug development professionals interested in the field of
TRPA1 antagonists, it is recommended to consult the extensive body of scientific literature on
well-documented compounds. This will provide valuable insights into the structure-activity
relationships, pharmacological properties, and therapeutic potential of this class of molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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